Cas no 1396770-32-3 (4-(azepan-1-yl)but-2-yn-1-amine dihydrochloride)

• Product Name: 4-(azepan-1-yl)but-2-yn-1-amine dihydrochloride
• CAS No: 1396770-32-3
• MF: C₁₀H₂₀Cl₂N₂
• MW: 239.185200691223
• MDL: MFCD22587856
• CID: 4593965
• PubChem ID: 71779106
• Update Time: 2025-10-29

4-(azepan-1-yl)but-2-yn-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Azepan-1-yl)but-2-yn-1-amine dihydrochloride
• 4-(azepan-1-yl)but-2-yn-1-amine dihydrochloride

• MDL： MFCD22587856
• Inchi： 1S/C10H18N2.2ClH/c11-7-3-6-10-12-8-4-1-2-5-9-12;;/h1-2,4-5,7-11H2;2*1H
• InChI Key： RPZSTCHIZHFFGM-UHFFFAOYSA-N
• SMILES： C(CN1CCCCCC1)#CCN.Cl.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 4-(azepan-1-yl)but-2-yn-1-amine dihydrochloride

4-(Azepan-1-yl)but-2-yn-1-amine Dihydrochloride (CAS No. 1396770-32-3): A Comprehensive Overview

4-(Azepan-1-yl)but-2-yn-1-amine dihydrochloride, a compound with the CAS registry number 1396770-32-3, has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This molecule is notable for its unique structure, which combines an azepane ring with a butynyl amine group, making it a versatile building block for various chemical reactions and applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of bioactive compounds with tailored pharmacokinetic properties.

The synthesis of 4-(azepan-1-yl)but-2-yn-1-amine dihydrochloride involves a multi-step process that typically begins with the preparation of azepane derivatives. Researchers have optimized these processes to enhance yield and purity, leveraging advanced catalytic systems and green chemistry principles. The compound's ability to undergo various functional group transformations has made it a valuable intermediate in the construction of complex molecular architectures.

One of the most promising applications of 4-(azepan-1-yl)but-2-yn-1-amine dihydrochloride lies in its role as a precursor for bioactive molecules. Recent studies have demonstrated its utility in the synthesis of GPCR ligands, which are critical targets in drug development for conditions such as hypertension, anxiety, and neurodegenerative diseases. The compound's unique electronic properties and structural flexibility enable it to interact with these receptors in ways that traditional small molecules cannot.

In addition to its pharmacological applications, 4-(azepan-1-yil)butyrylamine dihydrochloride has also found use in materials science. Its ability to form stable covalent bonds under mild conditions makes it an attractive candidate for the development of advanced polymers and hybrid materials. Recent research has explored its potential in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The toxicological profile of 4-(azepan-l-yil)butyrylamine dihydrochloride has been extensively studied to ensure its safety for both industrial and biomedical applications. Preclinical studies indicate that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects on cellular systems. These findings have further solidified its position as a safe and effective reagent in chemical synthesis.

Looking ahead, the continued exploration of 4-(azepan-l-yil)butyrylamine dihydrochloride is expected to yield even more innovative applications across diverse fields. Its role as a versatile building block in organic synthesis is likely to expand, driven by advancements in synthetic methodology and computational chemistry tools. As researchers continue to unlock its full potential, this compound will undoubtedly play a pivotal role in shaping the future of chemical innovation.